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For Researchers, Scientists, and Drug Development Professionals

Introduction

Aluminum iodide (Alls) is a versatile inorganic compound that serves as a powerful Lewis acid
in various chemical transformations. Its utility in organic synthesis, particularly in the cleavage
of ether and ester bonds, as well as in deoxygenation reactions, makes it a valuable reagent
for researchers and drug development professionals. This technical guide provides an in-depth
overview of the physical and chemical properties of aluminum iodide, complete with detailed
experimental protocols and visualizations to facilitate its effective use in a laboratory setting.

Physical Properties of Aluminum lodide

Aluminum iodide is typically encountered in its anhydrous (Alls) and hexahydrated (Alls-6H20)
forms. The physical properties of both are summarized below.
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Anhydrous Aluminum Aluminum lodide
Property )

lodide (Alls) Hexahydrate (Allz-6H20)
Molar Mass 407.695 g/mol [1][2] 515.786 g/mol [1][2]

White to yellowish-brown ]
Appearance Yellowish powder[1][2]
powder or lumps[3][4]

Density 3.98 g/cm3[1][2] 2.63 g/cm3[1][2]
Melting Point 188.28 °C (461.43 K)[1] 185 °C (decomposes)[1]
Boiling Point 382 °C (655 K) (sublimes)[1] Not applicable

Very soluble in water (with

Solubilt partial hydrolysis), soluble in Soluble in water, alcohol, and
olubili
y alcohol, ether, and carbon ether.[1]
disulfide.[1][3]
Crystal Structure Monoclinic[1] Not specified

Chemical Properties and Reactivity

Anhydrous aluminum iodide is a potent Lewis acid, readily accepting electron pairs.[1][2][5]
This property underpins its reactivity and applications in organic synthesis.

Lewis Acidity: The aluminum center in Alls is electron-deficient, making it a strong Lewis acid.
It readily forms adducts with Lewis bases such as ethers, amines, and carbonyl compounds.

e Reactivity with Water: Anhydrous aluminum iodide reacts vigorously with water, undergoing
hydrolysis to form aluminum hydroxide and hydrogen iodide.[3][6] This reaction is highly
exothermic. The hexahydrated form is the result of the reaction between metallic aluminum
or aluminum hydroxide with hydroiodic acid.[1][7]

o Ether and Ester Cleavage: One of the most significant applications of aluminum iodide is the
cleavage of C-O bonds in ethers and esters.[1][4][7] This is particularly useful for the
deprotection of hydroxyl and carboxyl groups in complex molecules.

o Deoxygenation of Epoxides: Aluminum iodide is an effective reagent for the deoxygenation of
epoxides to the corresponding alkenes.[1][7]
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Experimental Protocols
Synthesis of Anhydrous Aluminum lodide

This protocol describes the direct synthesis of anhydrous aluminum iodide from its elements.
The reaction is highly exothermic and should be performed in a well-ventilated fume hood with
appropriate safety precautions.

Materials:

Aluminum powder (fine)

¢ lodine crystals

e Mortar and pestle

o Evaporating dish

» Heat-resistant mat

o Teat pipette

o Water

Procedure:

e In a fume hood, finely grind 4.0 g of iodine crystals using a clean, dry mortar and pestle.[1][6]
o Carefully and thoroughly mix the ground iodine with 0.5 g of fine aluminum powder.[1][6]

o Transfer the mixture to an evaporating dish placed on a heat-resistant mat and form a small
mound with an indentation at the top.[1]

e Using a teat pipette, add 2-3 drops of water to the indentation in the mixture.[1] An induction
period may occur before the reaction initiates.

e The reaction will proceed vigorously with the evolution of heat, light, and purple iodine vapor.
[71[8][9] The resulting white to off-white solid is anhydrous aluminum iodide.
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» Allow the product to cool completely in the fume hood before handling. Due to its
hygroscopic nature, it should be stored in a tightly sealed container under an inert
atmosphere.

Experimental Workflow for the Synthesis of Aluminum lodide

Preparation Reaction Product Handling

[Grlnd lodine Crystalsj—b[Mlx with Aluminum PowdeDMGransfer to Evaporating D\SI’D—’GN[I&S with WateD—»E/lgorous Reacllor)*\—b[cool ProducD—»[Slore under Inert Atmospherej
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Workflow for the synthesis of anhydrous aluminum iodide.

Characterization of Aluminum lodide

Apparatus:

e Melting point apparatus

o Capillary tubes (sealed at one end)
Procedure:

» Finely powder a small amount of anhydrous aluminum iodide in a dry environment (e.g., a
glove box).

o Pack the powdered sample into a capillary tube to a height of 2-3 mm.
o Place the capillary tube in the heating block of the melting point apparatus.
o Heat the sample at a rate of 10-15 °C per minute initially.

o Observe the sample closely as the temperature approaches the expected melting point
(around 188 °C).

e Reduce the heating rate to 1-2 °C per minute to accurately determine the melting range.
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e Record the temperature at which the first drop of liquid appears and the temperature at
which the entire sample has melted. This range is the melting point.

Procedure:

Weigh approximately 100 mg of aluminum iodide into a test tube.

o Add 1 mL of the desired solvent (e.g., water, ethanol, diethyl ether, carbon disulfide) to the
test tube.

 Vigorously shake the test tube for 1-2 minutes.

o Observe if the solid has completely dissolved.

« If the solid dissolves, it is considered soluble. If it does not, it is insoluble. For partially
soluble compounds, further quantitative analysis would be required. Note that aluminum
iodide will react with water.[3]

e FTIR Spectroscopy:

[e]

Due to the moisture sensitivity of anhydrous Allz, prepare the sample in a dry environment
(glove box).

[e]

Prepare a KBr pellet by mixing a small amount of finely ground Alls (approx. 1-2 mg) with
dry KBr powder (approx. 100-200 mg).[10][11]

[e]

Press the mixture into a transparent pellet using a hydraulic press.[11]

o

Acquire the FTIR spectrum in the range of 4000-400 cm~1.

e Raman Spectroscopy:

o In a dry environment, load a small amount of anhydrous Alls into a glass capillary tube and
seal it.

o Place the capillary tube in the sample holder of the Raman spectrometer.

o Acquire the Raman spectrum using an appropriate laser wavelength and power.
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e 27Al NMR Spectroscopy:

o Dissolve the aluminum iodide sample in a suitable anhydrous deuterated solvent in which
it is soluble (e.g., acetonitrile-ds).

o Use a solution of AI(NOs)s in D20 as an external reference.[12][13]

o Acquire the 27Al NMR spectrum. The chemical shift will provide information about the
coordination environment of the aluminum atom.

Cleavage of an Aryl Ether: Anisole

This protocol describes a representative procedure for the cleavage of the methyl ether bond in
anisole to yield phenol.

Materials:

Anhydrous aluminum iodide

e Anisole

e Anhydrous acetonitrile

e Round-bottom flask

e Reflux condenser

e Heating mantle

o Standard workup and purification apparatus
Procedure:

e In a dry round-bottom flask under an inert atmosphere, add anhydrous aluminum iodide
(e.g., 1.1 equivalents).

e Add anhydrous acetonitrile as the solvent.

 To this suspension, add anisole (1 equivalent).
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Heat the reaction mixture to reflux (approximately 80 °C) and monitor the reaction progress
by TLC or GC.

Upon completion, cool the reaction mixture to room temperature.

Carefully quench the reaction by the slow addition of water.

Perform a standard agueous workup, including extraction with an organic solvent (e.qg.,
diethyl ether), washing of the organic layer, drying, and solvent removal to obtain the crude
phenol product.

Purify the product by column chromatography or distillation.
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Mechanism of Aryl Ether Cleavage by Aluminum lodide
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Mechanism of aryl ether cleavage by aluminum iodide.

Deoxygenation of an Epoxide: Styrene Oxide

This protocol outlines a general procedure for the deoxygenation of styrene oxide to styrene.
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Materials:

e Anhydrous aluminum iodide

o Styrene oxide

e Anhydrous solvent (e.g., acetonitrile or carbon disulfide)
e Round-bottom flask

e Magnetic stirrer

o Standard workup and purification apparatus

Procedure:

In a dry round-bottom flask under an inert atmosphere, dissolve styrene oxide (1 equivalent)
in an anhydrous solvent.

e Cool the solution in an ice bath.
e Add anhydrous aluminum iodide (e.g., 1.1 equivalents) portion-wise with stirring.

 Allow the reaction to warm to room temperature and stir until the starting material is
consumed (monitor by TLC or GC).

» Upon completion, carefully quench the reaction with a saturated aqueous solution of sodium
thiosulfate to reduce any excess iodine.

o Perform a standard aqueous workup, including extraction with an organic solvent, washing,
drying, and solvent removal.

 Purify the resulting styrene by distillation or column chromatography.

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8577140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Mechanism of Epoxide Deoxygenation by Aluminum lodide
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Mechanism of epoxide deoxygenation by aluminum iodide.

Safety and Handling

Anhydrous aluminum iodide is a corrosive and moisture-sensitive compound.[6] It should be
handled in a fume hood, and personal protective equipment, including gloves, safety glasses,
and a lab coat, should be worn. It reacts violently with water and should be stored under an
inert atmosphere in a cool, dry place. In case of spills, do not use water for cleanup. Instead,
use a dry absorbent material.

Conclusion
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Aluminum iodide is a powerful reagent with significant applications in organic synthesis. Its
strong Lewis acidity enables the cleavage of robust chemical bonds and the deoxygenation of
functional groups, making it an invaluable tool for chemists in research and industry. A thorough
understanding of its physical and chemical properties, coupled with careful adherence to the
provided experimental protocols, will ensure its safe and effective use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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